Cas no 2172531-97-2 (dimethyl(2-{4-(methylamino)methyl-5-(propan-2-yl)-1H-1,2,3-triazol-1-yl}ethyl)amine)

• Product Name: dimethyl(2-{4-(methylamino)methyl-5-(propan-2-yl)-1H-1,2,3-triazol-1-yl}ethyl)amine
• CAS No: 2172531-97-2
• MF: C₁₁H₂₃N₅
• MW: 225.33382153511
• CID: 5568381
• PubChem ID: 165594927
• Update Time: 2025-06-11

dimethyl(2-{4-(methylamino)methyl-5-(propan-2-yl)-1H-1,2,3-triazol-1-yl}ethyl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-1596267
• 2172531-97-2
• dimethyl(2-{4-[(methylamino)methyl]-5-(propan-2-yl)-1H-1,2,3-triazol-1-yl}ethyl)amine
• dimethyl(2-{4-(methylamino)methyl-5-(propan-2-yl)-1H-1,2,3-triazol-1-yl}ethyl)amine

• Inchi： 1S/C11H23N5/c1-9(2)11-10(8-12-3)13-14-16(11)7-6-15(4)5/h9,12H,6-8H2,1-5H3
• InChI Key： ITTSIILSWCRXNM-UHFFFAOYSA-N
• SMILES： N1(CCN(C)C)C(=C(CNC)N=N1)C(C)C

Computed Properties

• Exact Mass: 225.19534575g/mol
• Monoisotopic Mass: 225.19534575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46Ų

Additional information on dimethyl(2-{4-(methylamino)methyl-5-(propan-2-yl)-1H-1,2,3-triazol-1-yl}ethyl)amine

Professional Introduction to Dimethyl(2-{4-(methylamino)methyl-5-(propan-2-yl)-1H-1,2,3-triazol-1-yl}ethyl)amine and CAS No. 2172531-97-2

Dimethyl(2-{4-(methylamino)methyl-5-(propan-2-yl)-1H-1,2,3-triazol-1-yl}ethyl)amine is a complex organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by the CAS number 2172531-97-2, represents a fascinating blend of structural features that make it a promising candidate for various biochemical applications. The molecular structure incorporates several key functional groups, including methylamino, propan-2-yl, and 1H-1,2,3-triazol, which contribute to its unique chemical properties and potential biological activities.

The synthesis and characterization of this compound have been the focus of numerous studies aimed at understanding its pharmacological profile. The presence of the triazol ring in particular is noteworthy, as triazoles are well-documented for their versatility in medicinal chemistry. The triazol ring not only enhances the compound's stability but also allows for diverse interactions with biological targets. This structural motif has been extensively explored in the development of antifungal and antiviral agents, underscoring the potential therapeutic relevance of Dimethyl(2-{4-(methylamino)methyl-5-(propan-2-yl)-1H-1,2,3-triazol-1-yl}ethyl)amine.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and interaction patterns of this compound with various biological receptors. Molecular docking studies have suggested that it may exhibit inhibitory effects on enzymes involved in inflammatory pathways. This aligns with the growing interest in developing novel anti-inflammatory agents that target specific enzymatic cascades without significant side effects. The methylamino and propan-2-yl substituents are particularly important in modulating these interactions, as they can influence both the solubility and binding affinity of the molecule.

In vitro experiments have begun to elucidate the pharmacological properties of this compound. Initial assays indicate that it demonstrates moderate activity against certain bacterial strains, suggesting a possible role in combating antibiotic-resistant pathogens. The unique combination of functional groups in its structure may contribute to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. These findings are particularly encouraging given the global challenge of antibiotic resistance, where novel therapeutic strategies are urgently needed.

The synthetic route to CAS No. 2172531-97-2 involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include the formation of the triazol ring through cycloaddition reactions and subsequent functionalization with amino and alkyl groups. These synthetic strategies not only showcase the versatility of triazole-based compounds but also provide valuable insights into optimizing their pharmacological properties. The use of protecting groups and careful control of reaction conditions are crucial to achieving high yields and purity.

The potential applications of this compound extend beyond antimicrobial therapies. Preliminary data suggest that it may also exhibit properties relevant to neurodegenerative diseases, where modulation of inflammatory pathways is known to play a critical role. The ability of Dimethyl(2-{4-(methylamino)methyl-5-(propan-2-yl)-1H-1,2,3-triazol-1-yl}ethyl)amine to interact with neurological targets remains an area ripe for exploration. Further research is warranted to fully understand its potential in this context.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The study of compounds like CAS No. 2172531-97-2 exemplifies this collaborative approach, where chemical innovation meets biological insight to drive progress in drug discovery. As computational methods continue to evolve, they will undoubtedly play an increasingly important role in identifying promising candidates for further investigation.

In conclusion, Dimethyl(2-{4-(methylamino)methyl-5-(propan-2-y l)-1H - 1 , 2 , 3 - tri az ol - 1 - y l} ethyl) am ine represents a compelling subject for research due to its unique structural features and potential biological activities. The presence of key functional groups such as methylamino, propan - 2 - yl, and the triazol ring suggests multifaceted interactions with biological targets, making it a valuable candidate for further exploration in pharmaceutical research. As our understanding of molecular interactions continues to advance, compounds like this one hold promise for addressing some of the most pressing challenges in medicine today.